3-(3-Aminoazetidin-1-yl)-1-methylpiperidin-2-one;2,2,2-trifluoroacetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(3-Aminoazetidin-1-yl)-1-methylpiperidin-2-one;2,2,2-trifluoroacetic acid” is a chemical compound with the CAS Number: 2248266-98-8 . It has a molecular weight of 639.35 . The compound is a powder at room temperature .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . The starting (N-Boc-azetidin-3-ylidene)acetate was obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H17N3O.4C2HF3O2/c1-11-4-2-3-8 (9 (11)13)12-5-7 (10)6-12;43-2 (4,5)1 (6)7/h7-8H,2-6,10H2,1H3;4(H,6,7) .Scientific Research Applications
Synthesis in Antibiotic Analogs
One application of compounds related to 3-(3-Aminoazetidin-1-yl)-1-methylpiperidin-2-one; 2,2,2-trifluoroacetic acid is in the synthesis of analogs for β-lactam antibiotics. Research shows that certain azetidinone derivatives are transformed into potent β-lactam cleavage products in the presence of trifluoroacetic acid (Brennan, Richardson, & Stoodley, 1983).
Photolysis and Antibacterial Activities
Trifluoroacetic anhydride, a related compound, is used to synthesize derivatives that exhibit antimicrobial and antifungal activities. The UV photolysis of these compounds can be a novel method for photogenerating acidity (Ivanov, Lyssenko, & Traven, 2020).
Development of Novel Antibacterial Agents
Research on fluoroquinolones, a class of antibacterial agents, has involved the use of 3-(3-Aminoazetidin-1-yl) analogs. These compounds, such as 7-(3-aminoazetidin-1-yl)-1-(5-amino-2,4-difluorophenyl)-8-chloro-6-fluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, have shown potent antibacterial activities against various bacteria, including resistant strains (Kuramoto et al., 2003).
Use in α₁-Adrenoceptor Ligands
Compounds structurally related to 3-(3-Aminoazetidin-1-yl)-1-methylpiperidin-2-one have been synthesized for their potential as α₁-adrenoceptor ligands. These ligands have applications in neurological studies and drug development (Jørgensen et al., 2013).
Synthesis of Heterocyclic Compounds
The synthesis of various heterocyclic compounds, which have significant pharmacological potential, often involves the use of trifluoroacetic acid and related compounds. These synthetic processes aim to develop compounds with notable antibacterial and cytotoxic properties (Aggarwal et al., 2014).
Anticancer Research
Derivatives of azetidinone and related compounds have been explored for their anticancer properties. Research has shown that some of these compounds exhibit promising results against a variety of cancer cell lines (Holla, Poojary, Rao, & Shivananda, 2002).
Safety and Hazards
Properties
IUPAC Name |
3-(3-aminoazetidin-1-yl)-1-methylpiperidin-2-one;2,2,2-trifluoroacetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3O.4C2HF3O2/c1-11-4-2-3-8(9(11)13)12-5-7(10)6-12;4*3-2(4,5)1(6)7/h7-8H,2-6,10H2,1H3;4*(H,6,7) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVMLPNWRNFUTHT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1=O)N2CC(C2)N.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O.C(=O)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21F12N3O9 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
639.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.